![molecular formula C8H12N2 B099425 3-Amino-N-methylbenzylamine CAS No. 18759-96-1](/img/structure/B99425.png)
3-Amino-N-methylbenzylamine
Overview
Description
3-Amino-N-methylbenzylamine, also known as 3-AMBA, is an amine derivative of benzyl alcohol. It is a colorless liquid with a boiling point of 111°C (232°F) and a melting point of -19°C (-2°F). It is soluble in water and has a pKa of 10.3. 3-AMBA has been extensively studied due to its wide range of applications in scientific research and its potential therapeutic benefits.
Scientific Research Applications
Analytical Applications of Amino Acids and Analogs
Ninhydrin Reaction for Amino Acids Analysis
The ninhydrin reaction, discovered by Siegfried Ruhemann in 1910, is a fundamental analytical method used extensively across various scientific disciplines for the detection, isolation, and analysis of primary amino groups. This includes amino acids, peptides, and proteins, which are crucial in agricultural, biomedical, and environmental sciences. The reaction produces a distinctive purple dye, known as Ruhemann's purple, indicative of primary amines, and has been adapted for manual and automated applications, including specialized needs in biochemistry (Friedman, 2004).
Alternative Testing Methods
The ethical and practical limitations of using animals in scientific research have led to the development of alternative testing methods. These alternatives aim to reduce, refine, and replace the use of animals in experiments, potentially involving the testing of chemical compounds, including amino acids and their derivatives. Various methods and alternative organisms have been explored to minimize animal use while maintaining research integrity (Doke & Dhawale, 2013).
Mechanism of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Amino-N-methylbenzylamine . For instance, the compound’s stability might be affected by exposure to light, heat, or oxygen. Its action and efficacy could be influenced by factors such as pH, temperature, and the presence of other substances in the environment.
Future Directions
The future directions for research on 3-Amino-N-methylbenzylamine and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and potential applications. For instance, protein engineering of amine transaminases, which are capable of converting prochiral ketones to the corresponding chiral amines by asymmetric catalysis, is a promising area of research .
Properties
IUPAC Name |
3-(methylaminomethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-10-6-7-3-2-4-8(9)5-7/h2-5,10H,6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBLPYXIZPMDWIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40469894 | |
Record name | 3-Amino-N-methylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18759-96-1 | |
Record name | 3-Amino-N-methylbenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18759-96-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methylaminomethylphenylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018759961 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-N-methylbenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylaminomethylphenylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.366 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzenemethanamine, 3-amino-N-methyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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